Cas no 1432514-90-3 (Methyl 3-chloroisoquinoline-5-carboxylate)

• Product Name: Methyl 3-chloroisoquinoline-5-carboxylate
• CAS No: 1432514-90-3
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• MDL: MFCD28141526
• CID: 4599435
• PubChem ID: 89524828
• Update Time: 2025-06-13

Methyl 3-chloroisoquinoline-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloroisoquinoline-5-carboxylate
• 5-Isoquinolinecarboxylic acid, 3-chloro-, methyl ester
• SB16081
• Methyl 3-chloro-5-isoquinolinecarboxylate
• Methyl3-chloroisoquinoline-5-carboxylate
• AS-52178
• SCHEMBL14893850
• 1432514-90-3
• MFCD28141526
• AKOS027252036
• P14542
• SY322166
• CS-0050453
• HQMJCGZZCAZVDO-UHFFFAOYSA-N

• MDL： MFCD28141526
• Inchi： 1S/C11H8ClNO2/c1-15-11(14)8-4-2-3-7-6-13-10(12)5-9(7)8/h2-6H,1H3
• InChI Key： HQMJCGZZCAZVDO-UHFFFAOYSA-N
• SMILES： ClC1=CC2C(C(=O)OC)=CC=CC=2C=N1

Computed Properties

• Exact Mass: 221.0243562 g/mol
• Monoisotopic Mass: 221.0243562 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2
• Molecular Weight: 221.64

Additional information on Methyl 3-chloroisoquinoline-5-carboxylate

Recent Advances in the Application of Methyl 3-chloroisoquinoline-5-carboxylate (CAS: 1432514-90-3) in Chemical Biology and Pharmaceutical Research

Methyl 3-chloroisoquinoline-5-carboxylate (CAS: 1432514-90-3) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel therapeutic agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic utility, biological activities, and emerging applications in pharmaceutical research.

A recent study published in the Journal of Medicinal Chemistry explored the use of Methyl 3-chloroisoquinoline-5-carboxylate as a precursor in the synthesis of potent kinase inhibitors. The research demonstrated that this compound serves as a crucial building block for the development of selective inhibitors targeting specific cancer-related kinases. The study utilized a multi-step synthetic approach, where the chloro and ester functional groups of the compound were strategically modified to enhance binding affinity and selectivity. The resulting inhibitors exhibited promising in vitro and in vivo activity against various cancer cell lines, underscoring the compound's potential in oncology drug development.

In another significant development, researchers have investigated the role of Methyl 3-chloroisoquinoline-5-carboxylate in the design of novel anti-inflammatory agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of derivatives based on this scaffold, which showed potent inhibition of pro-inflammatory cytokines. The study employed molecular docking simulations to elucidate the interactions between the derivatives and their biological targets, providing valuable insights for further optimization. These findings open new avenues for the development of anti-inflammatory drugs with improved efficacy and reduced side effects.

The compound has also gained attention in the field of antimicrobial research. A recent publication in European Journal of Medicinal Chemistry described the synthesis of hybrid molecules incorporating Methyl 3-chloroisoquinoline-5-carboxylate and evaluated their activity against drug-resistant bacterial strains. The results indicated that these hybrids exhibited broad-spectrum antibacterial activity, with some derivatives showing potency comparable to existing antibiotics. This research highlights the potential of this compound in addressing the growing challenge of antimicrobial resistance.

From a synthetic chemistry perspective, innovative methodologies have been developed to improve the accessibility and functionalization of Methyl 3-chloroisoquinoline-5-carboxylate. A 2023 study in Organic Letters presented a novel catalytic system for the selective modification of the isoquinoline core, enabling more efficient synthesis of diverse derivatives. This advancement significantly expands the chemical space that can be explored using this compound as a starting material, facilitating the discovery of new bioactive molecules.

Looking forward, Methyl 3-chloroisoquinoline-5-carboxylate continues to attract research interest due to its structural features that allow for diverse chemical modifications. Current research directions include its application in PROTAC (Proteolysis Targeting Chimera) technology for targeted protein degradation, as well as its potential in the development of fluorescent probes for biological imaging. These emerging applications demonstrate the compound's versatility and enduring relevance in chemical biology and pharmaceutical research.

In conclusion, recent studies have reinforced the importance of Methyl 3-chloroisoquinoline-5-carboxylate (CAS: 1432514-90-3) as a valuable scaffold in medicinal chemistry. Its applications span across various therapeutic areas, including oncology, inflammation, and infectious diseases. The continuous development of novel synthetic methodologies and biological evaluations ensures that this compound will remain at the forefront of drug discovery efforts. Future research will likely focus on further optimizing its derivatives and exploring new therapeutic targets, potentially leading to breakthrough treatments for challenging medical conditions.